YS-035 hydrochloride

Specification

• CAS No.: 89805-39-0
• Molecular Formula: C21H30ClNO4
• Molecular Weight: 395.9 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylethanamine;hydrochloride
• Standard InChI: InChI=1S/C21H29NO4.ClH/c1-22(12-10-16-6-8-18(23-2)20(14-16)25-4)13-11-17-7-9-19(24-3)21(15-17)26-5;/h6-9,14-15H,10-13H2,1-5H3;1H
• Standard InChI Key: GYBONEHHSUABAO-UHFFFAOYSA-N
• SMILES: C[NH+](CCC1=CC(=C(C=C1)OC)OC)CCC2=CC(=C(C=C2)OC)OC.[Cl-]
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)CCC2=CC(=C(C=C2)OC)OC.Cl
• Appearance: Assay:≥98%A crystalline solid

Introduction

Chemical and Structural Characteristics

Molecular Identity and Nomenclature

YS-035 hydrochloride is systematically named N,N-Bis-(3,4-dimethoxyphenylethyl)-N-methylamine hydrochloride. Its canonical SMILES notation is CN(CCC(C=C1OC)=CC=C1OC)CCC(C=C2OC)=CC=C2OC.Cl, reflecting a symmetrical structure with two 3,4-dimethoxyphenethyl groups attached to a methylamine backbone. The compound’s hydrochloride salt form enhances stability and solubility, making it suitable for experimental applications.

Table 1: Key Chemical Properties

Property	Value
CAS Registry Number	89805-39-0
Molecular Formula	$\text{C}_{21}\text{H}_{29}\text{NO}_{4}\cdot\text{HCl}$
Molecular Weight	395.93 g/mol
Solubility in DMSO	5 mg/mL
Solubility in PBS (pH 7.2)	5 mg/mL

Pharmacological Mechanisms and Ion Channel Interactions

Inhibition of Cardiac Ion Currents

YS-035 hydrochloride prolongs cardiac action potentials by selectively blocking two key currents:

• Pacemaker Current ($I_h$): This hyperpolarization-activated inward current, critical for rhythmic activity in cardiac Purkinje fibers, is inhibited at concentrations as low as 10 µM.

• Outward Potassium Currents: The compound suppresses delayed rectifier potassium currents ($I_K$), delaying repolarization and extending the plateau phase of action potentials.

Table 2: Electrophysiological Effects in Cardiac Tissue

Parameter	Effect Observed	Study Model
Action Potential Duration	Prolonged by 35–50%	Sheep Purkinje Fibers
$I_h$ Inhibition	IC₅₀ ≈ 28 µM	In Vitro Patch Clamp
$I_K$ Inhibition	Dose-dependent suppression	Rat Ventricular Myocytes

Calcium Modulation and Mitochondrial Effects

In addition to its potassium channel activity, YS-035 hydrochloride disrupts calcium homeostasis by inhibiting Na⁺/Ca²⁺ exchange in mitochondrial membranes. At concentrations of 10–30 µM, it reduces calcium efflux from mitochondria, leading to elevated cytosolic calcium levels and altered contractility in muscle cells.

Research Applications and Experimental Use

Cardiac Electrophysiology Studies

YS-035 hydrochloride has been instrumental in elucidating the role of pacemaker currents in arrhythmogenesis. In a seminal study by Berger et al. (1991), the compound’s application in sheep Purkinje fibers demonstrated its ability to mimic clinical arrhythmia phenotypes, providing a model for testing antiarrhythmic therapies.

High-Throughput Screening Assays

A 2012 study by Fox et al. incorporated YS-035 hydrochloride into a genotoxicity assay, where it was identified as an inducer of DNA damage response pathways. This highlights its utility in toxicological screening, particularly for compounds with oxidative stress-inducing properties.

Table 3: Recommended Stock Solution Preparation

Target Concentration	Volume Required (per 1 mg)
1 mM	2.53 mL
5 mM	0.51 mL
10 mM	0.25 mL